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Compound of Interest

Compound Name: 1-Bromo-3-iodopropane

Cat. No.: B1590499 Get Quote

Technical Guide: Physical Properties of 1-
Bromo-3-iodopropane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1-Bromo-
3-iodopropane, specifically its boiling point and density. This document outlines the

experimentally determined values for these properties and provides detailed protocols for their

measurement, catering to the needs of researchers and professionals in the fields of chemistry

and drug development.

Core Physical Properties
1-Bromo-3-iodopropane is a haloalkane compound with the chemical formula C₃H₆BrI.

Accurate knowledge of its physical properties is essential for its application in chemical

synthesis and various research and development endeavors.

Data Presentation
The experimentally determined and predicted physical properties of 1-Bromo-3-iodopropane
are summarized in the table below for quick reference.
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Physical Property Value Conditions

Boiling Point 46-47 °C at 1.1 Torr[1]

Density 2.261 ± 0.06 g/cm³ Predicted

Experimental Protocols
Detailed methodologies for the determination of the boiling point under reduced pressure and

the density of liquid compounds are provided below. These protocols are standard laboratory

procedures that can be adapted for the specific analysis of 1-Bromo-3-iodopropane.

Boiling Point Determination under Reduced Pressure
(Vacuum Distillation)
The reported boiling point of 1-Bromo-3-iodopropane was determined under reduced

pressure. Vacuum distillation is the standard technique for determining the boiling point of

compounds that may decompose at their atmospheric boiling point or for purification purposes.

[2]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure.[3] By reducing the external pressure, the boiling point is lowered.[3]

Apparatus:

Round-bottom flask

Claisen adapter

Thermometer and thermometer adapter

Condenser

Receiving flask

Vacuum source (e.g., vacuum pump)

Manometer
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Heating mantle

Stir bar or boiling chips

Procedure:

Place the 1-Bromo-3-iodopropane sample into the round-bottom flask along with a stir bar

or boiling chips to ensure smooth boiling.

Assemble the vacuum distillation apparatus. Ensure all ground glass joints are properly

sealed, using vacuum grease if necessary.

Insert the thermometer so that the top of the bulb is level with the side arm of the Claisen

adapter leading to the condenser.

Connect the apparatus to the vacuum source and the manometer.

Slowly evacuate the system to the desired pressure (e.g., 1.1 Torr).

Once the pressure is stable, begin heating the sample gently using the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor condenses. The boiling

point is the temperature at which the vapor and liquid are in equilibrium, and a steady stream

of condensate is observed.

Record the temperature and the corresponding pressure.

Density Determination (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a precisely known volume.[4][5]

Principle: Density is defined as the mass of a substance per unit volume. The pycnometer

method involves accurately measuring the mass of the liquid contained within a known volume.

Apparatus:

Pycnometer (of a known volume)
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Analytical balance

Thermometer

Constant temperature bath

Procedure:

Thoroughly clean and dry the pycnometer.

Accurately weigh the empty, dry pycnometer on an analytical balance.

Fill the pycnometer with the 1-Bromo-3-iodopropane sample, ensuring no air bubbles are

trapped.

Place the filled pycnometer in a constant temperature bath to bring the liquid to the desired

temperature.

Carefully remove any excess liquid that may have expanded.

Dry the outside of the pycnometer and weigh it again.

The mass of the liquid is the difference between the mass of the filled and empty

pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Visualizations
The following diagrams illustrate the experimental workflows for determining the boiling point

and density of 1-Bromo-3-iodopropane.
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Boiling Point Determination Workflow
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Density Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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